Cas no 62941-06-4 (2H-1,4-Benzothiazine, 3,4-dihydro-4-methyl-6,8-dinitro-)

• Product Name: 2H-1,4-Benzothiazine, 3,4-dihydro-4-methyl-6,8-dinitro-
• CAS No: 62941-06-4
• MF: C₉H₉N₃O₄S
• MW: 255.250460386276
• CID: 1642032
• Update Time: 2024-08-31

2H-1,4-Benzothiazine, 3,4-dihydro-4-methyl-6,8-dinitro- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzothiazine, 3,4-dihydro-4-methyl-6,8-dinitro-

• Inchi： 1S/C9H9N3O4S/c1-10-2-3-17-9-7(10)4-6(11(13)14)5-8(9)12(15)16/h4-5H,2-3H2,1H3
• InChI Key： GFBWIIUFCGTDFU-UHFFFAOYSA-N
• SMILES： S1C2=C([N+]([O-])=O)C=C([N+]([O-])=O)C=C2N(C)CC1

Computed Properties

• Exact Mass: 255.03147

Experimental Properties

• Density: 1.497±0.06 g/cm3(Predicted)
• Melting Point: 117 °C(Solv: carbon tetrachloride (56-23-5))
• Boiling Point: 416.4±45.0 °C(Predicted)
• PSA: 89.52
• pka: 0.26±0.20(Predicted)